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Compound of Interest

Compound Name: 1-Bromo-4-methylhexane

Cat. No.: B13197035

Technical Guide: 1-Bromo-4-methylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 1-
Bromo-4-methylhexane, a halogenated alkane of interest in various chemical syntheses. The
information is presented to be a readily accessible reference for laboratory and development
work.

Core Chemical Data

The fundamental molecular properties of 1-Bromo-4-methylhexane are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and material

specification.
Property Value
Molecular Formula C7H1sBr[1][2]
Molecular Weight 179.10 g/mol [1][3]

Physicochemical and Identifier Summary

A more detailed compilation of computed properties and chemical identifiers is provided for
comprehensive characterization and database referencing.
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Identifier/Property Value

IUPAC Name 1-bromo-4-methylhexane[1]

CAS Number 71434-55-4[1]

nchi INChI=1S/C7H15Br/c1-3-7(2)5-4-6-8/h7H,3-
6H2,1-2H3[1][2]

InChiKey QIXNVYCYRYRCAK-UHFFFAOYSA-N[1][2]

Canonical SMILES CCcC(C)ccceBr[1]

Monoisotopic Mass 178.03571 Da[1][3]

Logical Relationship of Chemical Data

The following diagram illustrates the logical flow from the compound's name to its fundamental
structural and physical properties.
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Caption: Relationship between chemical name and its core properties.
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Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of 1-Bromo-4-
methylhexane are highly dependent on the intended application. For drug development and
research, common protocols involving this compound would include nucleophilic substitution
reactions (e.g., Grignard reagent formation followed by reaction with an electrophile) or its use
as a starting material in multi-step organic synthesis. Researchers should refer to specific
synthetic procedures in relevant peer-reviewed literature that align with their research goals. No
generalized, universally applicable experimental protocol is provided here to avoid
misapplication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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